(4-Aminobutyl)(2,2,2-trifluoroethyl)amine dihydrochloride
Overview
Description
(4-Aminobutyl)(2,2,2-trifluoroethyl)amine dihydrochloride is a useful research compound. Its molecular formula is C6H15Cl2F3N2 and its molecular weight is 243.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Amines in Organic Synthesis and Industrial Applications
Amines, including structures similar to "(4-Aminobutyl)(2,2,2-trifluoroethyl)amine dihydrochloride," play a crucial role in the synthesis of agricultural products, pharmaceuticals, and dyes. For example, amino-1,2,4-triazoles serve as raw materials in fine organic synthesis, underpinning the production of various industrial and medical products. These compounds are foundational in creating high-energy materials, anti-corrosion additives, and analytical reagents, demonstrating the versatile utility of amines in chemical manufacturing and applied sciences (Nazarov et al., 2021).
Amines in Environmental Science
The degradation of nitrogen-containing hazardous compounds, such as certain amines, is a significant concern in environmental science. Advanced oxidation processes have been identified as effective methods for mineralizing these compounds, improving the efficacy of water treatment schemes. This research highlights the dual role of amines as both industrial resources and environmental contaminants, emphasizing the importance of developing technologies for their safe degradation (Bhat & Gogate, 2021).
Amines in Materials Science
Amine-functionalized metal-organic frameworks (MOFs) are a rapidly growing area of research, with applications in gas storage, separation, and catalysis. These materials, modified with amine groups, show enhanced CO2 capture capabilities due to the strong interaction between CO2 and the basic sites provided by the amines. This illustrates the potential of amines in addressing global challenges such as greenhouse gas reduction and energy efficiency (Lin et al., 2016).
Amines in Analytical Chemistry
The detection and analysis of biogenic amine-producing bacteria in foods are critical for food safety. Molecular methods, such as PCR, offer rapid, sensitive, and specific detection of amino acid decarboxylase genes, helping to estimate the risk of biogenic amine content in food products. This underscores the importance of amines in food science, particularly in understanding and preventing the accumulation of potentially harmful compounds (Landete et al., 2007).
Properties
IUPAC Name |
N'-(2,2,2-trifluoroethyl)butane-1,4-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13F3N2.2ClH/c7-6(8,9)5-11-4-2-1-3-10;;/h11H,1-5,10H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBJGNPYLVQYVMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCNCC(F)(F)F)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15Cl2F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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